Cas no 153275-47-9 (Benzoxazole, 5-chloro-2-ethyl-)
153275-47-9 structure
Product Name:Benzoxazole, 5-chloro-2-ethyl-
CAS No:153275-47-9
MF:C9H8ClNO
MW:181.618921279907
CID:1327306
Update Time:2024-08-18
Benzoxazole, 5-chloro-2-ethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 5-chloro-2-ethyl-
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- Inchi： 1S/C9H8ClNO/c1-2-9-11-7-5-6(10)3-4-8(7)12-9/h3-5H,2H2,1H3
- InChI Key： ZWRBUNUGSHLYTK-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(Cl)C=C2N=C1CC
Computed Properties
- Exact Mass: 181.02954
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Melting Point: 59-61 °C
- Boiling Point: 256.1±13.0 °C(Predicted)
- PSA: 26.03
- pka: -0.49±0.10(Predicted)
Benzoxazole, 5-chloro-2-ethyl- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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